2-(1,2-dimethyl-1H-indol-3-yl)-N-[2-(4-methoxyphenyl)ethyl]-2-oxoacetamide

• IUPAC Name: 2-(1,2-dimethylindol-3-yl)-N-[2-(4-methoxyphenyl)ethyl]-2-oxoacetamide
• InChI: InChI=1S/C21H22N2O3/c1-14-19(17-6-4-5-7-18(17)23(14)2)20(24)21(25)22-13-12-15-8-10-16(26-3)11-9-15/h4-11H,12-13H2,1-3H3,(H,22,25)
• InChI Key: LEZMTOJLONCYBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1C)C(=O)C(=O)NCCC3=CC=C(C=C3)OC
• Molecular Formula: C21H22N2O3
• Molecular Weight: 350.4 g/mol

Description

2-(1,2-dimethyl-1H-indol-3-yl)-N-[2-(4-methoxyphenyl)ethyl]-2-oxoacetamide is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is known for its ability to interact with specific receptors in the body, leading to various biochemical and physiological effects.

Scientific Research Applications

Synthesis and Antimicrobial Properties

The synthesis and evaluation of novel derivatives of 2-(1,2-dimethyl-1H-indol-3-yl)-N-[2-(4-methoxyphenyl)ethyl]-2-oxoacetamide have led to the identification of compounds with promising antibacterial and antifungal activities. Studies by Debnath and Ganguly (2015) on a series of acetamide derivatives highlighted their effectiveness against various pathogenic microorganisms, showcasing the compound's potential in developing antimicrobial agents (Debnath & Ganguly, 2015). This aligns with research by Prasad (2017), which further supports the antimicrobial potential of indole derivatives through synthesis and characterization efforts (Prasad, 2017).

Antifungal Applications

Exploration into the antifungal domain has identified 2-(1,2-dimethyl-1H-indol-3-yl)-N-[2-(4-methoxyphenyl)ethyl]-2-oxoacetamide derivatives as promising candidates for treating fungal infections. Bardiot et al. (2015) discovered derivatives that not only exhibit fungicidal activity against Candida species but also show broad antifungal activity against molds and dermatophytes, underpinning the compound's utility in developing antifungal therapies (Bardiot et al., 2015).

Biological Activities and Potential as Ligands

The compound and its derivatives have been assessed for various biological activities, including their role as ligands for cannabinoid receptors. Moldovan et al. (2017) synthesized a series of indol-3-yl-oxoacetamides, demonstrating the fluorinated derivative's potency and selectivity as a CB2 ligand, highlighting the compound's relevance in cannabinoid research (Moldovan, Deuther-Conrad, Horti, & Brust, 2017). Additionally, the exploration of acetamide derivatives for their potential PTP1B inhibitory activity aligns with antidiabetic therapeutic research, further broadening the compound's application spectrum in scientific research (Saxena, Pandey, Gupta, Singh, & Srivastava, 2009).